Cas no 2171850-09-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid
• CAS No: 2171850-09-0
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5779805
• PubChem ID: 165765887
• Update Time: 2025-06-09

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1515654
• 2171850-09-0
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2,2-difluoropropanoic acid
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-14(2)20(11-21(29)27-13-24(25,26)22(30)31)28-23(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LEFDXIUPDQXHAP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid (CAS No. 2171850-09-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid (CAS No. 2171850-09-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The fluorene moiety in the compound's structure is a tricyclic aromatic hydrocarbon that is widely used in the synthesis of various pharmaceuticals and materials due to its stability and versatility. The methoxycarbonyl group, attached to the fluorene ring, serves as a protecting group for the amino functionality, which can be selectively removed under specific conditions to reveal the active amine. This feature makes the compound particularly useful in the development of prodrugs and in protecting sensitive functional groups during multi-step syntheses.

The 4-methylpentanamido segment of the molecule introduces additional complexity and potential for interaction with biological targets. The presence of a methyl group on the pentanamido chain can influence the compound's solubility, stability, and binding affinity to specific receptors or enzymes. This aspect is crucial in drug design, where subtle changes in molecular structure can significantly impact pharmacological properties.

The 2,2-difluoropropanoic acid moiety is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as their lipophilicity and metabolic stability. In this context, the difluorination of the propanoic acid group can enhance the compound's ability to cross cell membranes and resist degradation by metabolic enzymes, thereby improving its bioavailability and therapeutic efficacy.

Recent research has highlighted the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit promising activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, there is growing interest in exploring its use as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In terms of synthetic accessibility, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid can be synthesized through a series of well-established organic reactions. The synthesis typically involves the protection of the amino group using fluorenylmethyloxycarbonyl (Fmoc) chemistry, followed by coupling reactions to introduce the methylpentanamido and difluoropropanoic acid moieties. The final step involves deprotection to reveal the active amine, yielding the desired compound.

The characterization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid has been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, which are essential for ensuring its quality and suitability for pharmaceutical applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid (CAS No. 2171850-09-0) represents a promising candidate for further investigation in medicinal chemistry and drug development. Its unique combination of functional groups offers a versatile platform for optimizing pharmacological properties and exploring new therapeutic applications. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.